Cas no 1214383-60-4 (Methyl 2-chloro-6-(pyridin-4-yl)isonicotinate)

• Product Name: Methyl 2-chloro-6-(pyridin-4-yl)isonicotinate
• CAS No: 1214383-60-4
• MF: C₁₂H₉ClN₂O₂
• MW: 248.665061712265
• MDL: MFCD15477613
• CID: 4782350
• Update Time: 2025-07-02

Methyl 2-chloro-6-(pyridin-4-yl)isonicotinate Chemical and Physical Properties

Names and Identifiers

• methyl 2-chloro-6-(pyridin-4-yl)isonicotinate
• Methyl 6-chloro-[2,4'-bipyridine]-4-carboxylate
• Methyl 2-chloro-6-(pyridin-4-yl)isonicotinate

• MDL： MFCD15477613
• Inchi： 1S/C12H9ClN2O2/c1-17-12(16)9-6-10(15-11(13)7-9)8-2-4-14-5-3-8/h2-7H,1H3
• InChI Key： LFUKGKJUFSHVPK-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)OC)=CC(C2C=CN=CC=2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 269
• XLogP3: 2.3
• Topological Polar Surface Area: 52.1

Additional information on Methyl 2-chloro-6-(pyridin-4-yl)isonicotinate

Comprehensive Overview of Methyl 2-chloro-6-(pyridin-4-yl)isonicotinate (CAS No. 1214383-60-4)

Methyl 2-chloro-6-(pyridin-4-yl)isonicotinate (CAS No. 1214383-60-4) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a pyridine ring and an isonicotinate ester, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery and crop protection, aligning with current trends in sustainable agriculture and precision medicine.

The growing demand for high-performance intermediates like Methyl 2-chloro-6-(pyridin-4-yl)isonicotinate reflects the industry's shift toward green chemistry and efficient synthesis routes. With CAS No. 1214383-60-4 frequently searched in academic and industrial databases, this compound is often associated with queries such as "pyridine derivatives in medicinal chemistry" or "isonicotinate ester applications." Its structural versatility allows for modifications that can enhance binding affinity or bioavailability, key factors in modern pharmaceutical development.

From a technical perspective, Methyl 2-chloro-6-(pyridin-4-yl)isonicotinate exhibits notable stability under standard laboratory conditions, facilitating its use in multi-step synthetic processes. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify its purity, a critical aspect for researchers focusing on structure-activity relationships (SAR). The compound's chloro-substituted pyridine moiety also opens avenues for cross-coupling reactions, a hot topic in catalysis research.

In the context of market trends, the demand for CAS No. 1214383-60-4 correlates with advancements in personalized medicine and bioconjugation technologies. Users often search for "how to synthesize Methyl 2-chloro-6-(pyridin-4-yl)isonicotinate" or "suppliers of pyridine-based intermediates," highlighting its commercial relevance. Regulatory-compliant production methods further ensure its suitability for GMP-grade applications, meeting stringent industry standards.

Future research directions for Methyl 2-chloro-6-(pyridin-4-yl)isonicotinate may explore its role in targeted drug delivery systems or as a scaffold for novel fungicides. The compound's molecular weight and logP values are frequently analyzed in computational chemistry studies, addressing popular queries like "ADME properties of pyridine esters." As innovation accelerates, this intermediate is poised to remain a focal point in life sciences and material innovation.